Cas no 1251595-47-7 (N-(3-fluoro-4-methoxyphenyl)-1-6-(piperidin-1-yl)pyrimidin-4-yl-1H-imidazole-4-carboxamide)

• Product Name: N-(3-fluoro-4-methoxyphenyl)-1-6-(piperidin-1-yl)pyrimidin-4-yl-1H-imidazole-4-carboxamide
• CAS No: 1251595-47-7
• MF: C₂₀H₂₁FN₆O₂
• MW: 396.418146848679
• CID: 5954559
• PubChem ID: 49667402
• Update Time: 2025-05-19

N-(3-fluoro-4-methoxyphenyl)-1-6-(piperidin-1-yl)pyrimidin-4-yl-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methoxyphenyl)-1-6-(piperidin-1-yl)pyrimidin-4-yl-1H-imidazole-4-carboxamide
• N-(3-fluoro-4-methoxyphenyl)-1-(6-piperidin-1-ylpyrimidin-4-yl)imidazole-4-carboxamide
• AKOS021851098
• F3406-9828
• 1251595-47-7
• N-(3-fluoro-4-methoxyphenyl)-1-[6-(piperidin-1-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide
• N~4~-(3-fluoro-4-methoxyphenyl)-1-(6-piperidino-4-pyrimidinyl)-1H-imidazole-4-carboxamide
• N-(3-fluoro-4-methoxyphenyl)-1-(6-(piperidin-1-yl)pyrimidin-4-yl)-1H-imidazole-4-carboxamide

• Inchi： 1S/C20H21FN6O2/c1-29-17-6-5-14(9-15(17)21)25-20(28)16-11-27(13-24-16)19-10-18(22-12-23-19)26-7-3-2-4-8-26/h5-6,9-13H,2-4,7-8H2,1H3,(H,25,28)
• InChI Key： TZCRPRTUSQTVPF-UHFFFAOYSA-N
• SMILES： C1N(C2=CC(N3CCCCC3)=NC=N2)C=C(C(NC2=CC=C(OC)C(F)=C2)=O)N=1

Computed Properties

• Exact Mass: 396.17100210g/mol
• Monoisotopic Mass: 396.17100210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-fluoro-4-methoxyphenyl)-1-6-(piperidin-1-yl)pyrimidin-4-yl-1H-imidazole-4-carboxamide

Introduction to N-(3-fluoro-4-methoxyphenyl)-1-6-(piperidin-1-yl)pyrimidin-4-yl-1H-imidazole-4-carboxamide (CAS No. 1251595-47-7)

N-(3-fluoro-4-methoxyphenyl)-1-6-(piperidin-1-yl)pyrimidin-4-yl-1H-imidazole-4-carboxamide, identified by its CAS number 1251595-47-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development in the quest for novel therapeutic agents.

The molecular structure of N-(3-fluoro-4-methoxyphenyl)-1-6-(piperidin-1-yl)pyrimidin-4-yl-1H-imidazole-4-carboxamide is characterized by a complex arrangement of functional groups, including a pyrimidine core, a piperidine moiety, and aromatic rings with fluoro and methoxy substituents. The presence of these specific substituents not only contributes to the compound's unique chemical properties but also influences its biological interactions, making it a versatile scaffold for drug design.

In recent years, there has been a growing interest in developing small molecule inhibitors that target various kinases and other enzymes involved in cancer progression. The pyrimidine and imidazole moieties in N-(3-fluoro-4-methoxyphenyl)-1-6-(piperidin-1-yl)pyrimidin-4-yl-1H-imidazole-4-carboxamide are particularly relevant in this context, as they have been shown to interact with key enzymes such as tyrosine kinases, which play crucial roles in signal transduction pathways associated with tumor growth and metastasis.

The fluorine atom at the 3-position of the aromatic ring is a critical feature that enhances the compound's binding affinity and selectivity. Fluorinated aromatic compounds are well-documented for their ability to improve metabolic stability and binding interactions with biological targets. In contrast, the methoxy group at the 4-position contributes to the compound's solubility and pharmacokinetic properties, ensuring better absorption and distribution within the body.

The piperidine ring in N-(3-fluoro-4-methoxyphenyl)-1-6-(piperidin-1-yl)pyrimidin-4-yll-1H-imidazole-4-carboxamide serves as a key pharmacophore that enhances its interaction with biological targets. Piperidine derivatives are known for their ability to modulate enzyme activity and have been widely used in the development of antiviral, antibacterial, and anticancer agents. The combination of these structural elements makes this compound a promising candidate for further exploration in drug discovery.

3-fluoro-4-methoxyphenyl)-1- 6-(piperidin